Cas no 1593343-04-4 (2-(cyclopropylmethoxy)-1-iodopropan-2-ylbenzene)

• Product Name: 2-(cyclopropylmethoxy)-1-iodopropan-2-ylbenzene
• CAS No: 1593343-04-4
• MF: C₁₃H₁₇IO
• MW: 316.177956342697
• CID: 6203575
• PubChem ID: 114772257
• Update Time: 2025-06-09

2-(cyclopropylmethoxy)-1-iodopropan-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethoxy)-1-iodopropan-2-ylbenzene
• 1593343-04-4
• [2-(cyclopropylmethoxy)-1-iodopropan-2-yl]benzene
• EN300-1133609

• Inchi： 1S/C13H17IO/c1-13(10-14,15-9-11-7-8-11)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3
• InChI Key： UYGOCIPLPGUEQC-UHFFFAOYSA-N
• SMILES： ICC(C)(C1C=CC=CC=1)OCC1CC1

Computed Properties

• Exact Mass: 316.03241g/mol
• Monoisotopic Mass: 316.03241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(cyclopropylmethoxy)-1-iodopropan-2-ylbenzene

Chemical Profile of 2-(cyclopropylmethoxy)-1-iodopropan-2-ylbenzene (CAS No. 1593343-04-4)

2-(cyclopropylmethoxy)-1-iodopropan-2-ylbenzene, identified by its Chemical Abstracts Service (CAS) number 1593343-04-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of iodoarenes, which are widely utilized as key intermediates in the synthesis of biologically active molecules. The structural features of this molecule, particularly its aromatic ring system coupled with an iodine substituent and a cyclopropylmethoxy side chain, make it a versatile building block for the development of novel therapeutic agents.

The iodine atom at the 1-position of the propyl chain serves as a crucial handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of heterocyclic compounds and other pharmacophores. The presence of the cyclopropylmethoxy group introduces steric and electronic effects that can modulate the reactivity and binding properties of the resulting derivatives, making this compound particularly valuable in drug discovery efforts.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinases and other enzymes involved in signal transduction have been extensively studied due to their critical roles in cancer and inflammatory diseases. The structural motif of 2-(cyclopropylmethoxy)-1-iodopropan-2-ylbenzene aligns well with the requirements for kinase inhibition, where the aromatic ring can interact with the ATP-binding pocket, while the iodine substituent allows for further derivatization to optimize binding affinity.

One notable application of this compound is in the synthesis of small-molecule probes for biochemical assays. Researchers have leveraged its reactivity to develop tools that can selectively label target proteins or enzymes in cellular environments. Such probes are invaluable for elucidating protein-protein interactions and understanding enzyme mechanisms at a molecular level. The ability to introduce fluorophores or other reporters via cross-coupling reactions has made derivatives of this compound useful in high-throughput screening (HTS) campaigns to identify novel drug candidates.

The cyclopropylmethoxy group, while seemingly simple, contributes significantly to the overall properties of the molecule. Cyclopropyl groups are known to introduce conformational rigidity, which can enhance binding specificity by restricting rotational freedom around certain bonds. Additionally, the methoxy group provides electronic effects that can influence hydrogen bonding interactions and lipophilicity, parameters that are critical for drug-like properties such as solubility and membrane permeability. These features make 2-(cyclopropylmethoxy)-1-iodopropan-2-ylbenzene a promising scaffold for designing molecules with optimized pharmacokinetic profiles.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that derivatives of 2-(cyclopropylmethoxy)-1-iodopropan-2-ylbenzene can effectively bind to active sites of target enzymes by leveraging both hydrophobic and polar interactions. By integrating experimental data with computational predictions, researchers can rapidly design and synthesize analogs with improved potency and selectivity. This interdisciplinary approach has accelerated the discovery pipeline for new therapeutics.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in treating neurological disorders. Emerging evidence suggests that modulating certain kinases and signaling pathways can have therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The structural versatility of 2-(cyclopropylmethoxy)-1-iodopropan-2-ylbenzene allows chemists to explore diverse chemical spaces, increasing the likelihood of identifying compounds that can cross the blood-brain barrier and exert desired effects.

In conclusion, 2-(cyclopropylmethoxy)-1-iodopropan-2-ylbenzene (CAS No. 1593343-04-4) represents a valuable intermediate in synthetic chemistry with broad applications across multiple therapeutic areas. Its unique structural features—combining an iodine atom for cross-coupling reactivity with a cyclopropylmethoxy side chain—make it an attractive scaffold for drug discovery efforts aimed at developing novel inhibitors and probes. As research continues to uncover new biological targets and methodologies, compounds like this will remain indispensable tools in the chemist's arsenal.